Cas no 162382-65-2 (Prostratol E)

Prostratol E structure
Prostratol E structure
Product Name:Prostratol E
CAS No:162382-65-2
MF:C26H30O4
MW:406.514008045197
CID:200722
Update Time:2024-03-01

Prostratol E Chemical and Physical Properties

Names and Identifiers

    • 6H-Benzofuro[3,2-c][1]benzopyran-3-ol,8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6a,11a-dihydro-9-methoxy-, (6aR,11aR)-
    • 6H-Benzofuro[3,2-c][1]benzopyran-3-ol,8-(3,7-dimethyl-2,6-octadienyl)-6a,11a-dihydro-9-methoxy-, [6aR-[6aa,8(E),11aa]]-
    • 6H-Benzofuro[3,2-c][1]benzopyran-3-ol,8-[(2E)-3,7-dimethyl-2,6-octadienyl]-6a,11a-dihydro-9-methoxy-, (6aR,11aR)-(9CI)
    • Prostratol E
    • CID 101915971
    • 6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 8-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-6a,11a-dihydro-9-methoxy-, (6aR,11aR)-
    • (6aR,11aR)-3-Hydroxy-9-methoxy-8-((2E)-3,7-dimethyl-2,6-octadienhyl)pterocarpan
    • Inchi: 1S/C26H30O4/c1-16(2)6-5-7-17(3)8-9-18-12-21-22-15-29-24-13-19(27)10-11-20(24)26(22)30-25(21)14-23(18)28-4/h6,8,10-14,22,26-27H,5,7,9,15H2,1-4H3/b17-8+/t22-,26-/m0/s1
    • InChI Key: RQUGKUQXWLYLSN-PUQADGDBSA-N
    • SMILES: O1C2C=C(C(C/C=C(\C)/CC/C=C(\C)/C)=CC=2[C@@H]2COC3C=C(C=CC=3[C@H]12)O)OC

Computed Properties

  • Exact Mass: 406.214
  • Monoisotopic Mass: 406.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 637
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.9
  • XLogP3: 4.923

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Boiling Point: 545.2±50.0 °C(Predicted)
  • pka: 9.50±0.20(Predicted)
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